Cas no 1225462-73-6 (5-(2-fluoro-4-methylphenyl)pyridine-3-carboxylic acid)

• Product Name: 5-(2-fluoro-4-methylphenyl)pyridine-3-carboxylic acid
• CAS No: 1225462-73-6
• MF: C₁₃H₁₀FNO₂
• MW: 231.222406864166
• CID: 2618002
• PubChem ID: 53222800
• Update Time: 2025-04-21

5-(2-fluoro-4-methylphenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluoro-4-methylphenyl)pyridine-3-carboxylic acid
• A1-66933
• DTXSID20687150
• MFCD18316974
• SCHEMBL2262047
• 1225462-73-6
• WLEBYOMCBZOIBV-UHFFFAOYSA-N
• 5-(2-FLUORO-4-METHYLPHENYL)NICOTINIC ACID
• 5-(2-Fluoro-4-methylphenyl)nicotinic acid, 95%

• Inchi： 1S/C13H10FNO2/c1-8-2-3-11(12(14)4-8)9-5-10(13(16)17)7-15-6-9/h2-7H,1H3,(H,16,17)
• InChI Key： WLEBYOMCBZOIBV-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C1C=NC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 231.06955672Da
• Monoisotopic Mass: 231.06955672Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2Ų